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Introduction

Apolipoprotein C3 (ApoC3) is a small, 79-amino acid glycoprotein primarily synthesized in the

liver and intestine.[1] It is a key component of triglyceride-rich lipoproteins (TRLs) such as

chylomicrons and very-low-density lipoproteins (VLDL), as well as high-density lipoproteins

(HDL).[2][3] ApoC3 plays a critical role in regulating plasma triglyceride (TG) levels by inhibiting

lipoprotein lipase (LPL) and hepatic lipase, which are crucial enzymes for the hydrolysis of

TGs.[4][5] Additionally, it interferes with the receptor-mediated clearance of TRL remnants by

the liver.[4] Elevated plasma concentrations of ApoC3 are strongly correlated with

hypertriglyceridemia and are considered an independent risk factor for cardiovascular disease

(CVD).[2][4][5] Consequently, accurate quantification of plasma ApoC3 levels is vital for

researchers, scientists, and drug development professionals investigating dyslipidemia,

metabolic syndrome, and cardiovascular therapeutics.

ApoC3 Signaling and Metabolic Regulation
ApoC3 modulates lipid metabolism through several key interactions. It is secreted from the liver

and intestine and associates with circulating lipoproteins.[1] Its primary inhibitory actions on

lipoprotein lipase (LPL) and hepatic lipase reduce the breakdown of triglycerides.[4]
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Furthermore, ApoC3 impedes the uptake of TRL remnants by hepatic receptors, prolonging

their circulation time.[4] This combined action leads to an increase in plasma triglyceride levels.

Genetic studies have confirmed that loss-of-function mutations in the APOC3 gene are

associated with lower plasma TG levels and a reduced risk of ischemic cardiovascular disease.

[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. APOC3 | Rupa Health [rupahealth.com]

2. ahajournals.org [ahajournals.org]

3. catalog.labcorp.com [catalog.labcorp.com]

4. ApoC-III: a potent modulator of hypertriglyceridemia and cardiovascular disease - PMC
[pmc.ncbi.nlm.nih.gov]

5. ahajournals.org [ahajournals.org]

6. Plasma ApoC-III Levels, Triglycerides, and Coronary Artery Calcification in Type 2
Diabetics - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: Quantification of Plasma
Apolipoprotein C3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548866/docs#application-notes-quantification-of-
plasma-apolipoprotein-c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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